Cas no 5420-45-1 (Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester)

• Product name: Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester
• CAS No: 5420-45-1
• MF: C₁₉H₃₆O₄
• Molecular Weight: 328.48674
• CID: 387331
• PubChem ID: 222161

Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester Properties

Names and Identifiers

• Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester
• (1-butoxy-1-oxopropan-2-yl) dodecanoate
• 1-butoxy-1-oxopropan-2-yl dodecanoate
• 2-lauroyloxy-propionic acid butyl ester
• 2-Lauroyloxy-propionsaeure-butylester
• AC1L5BE5
• AC1Q5XH9
• AG-K-06698
• AR-1C2100
• CTK4J9976
• NSC7543
• O-Lauroyl-milchsaeure-butylester
• DTXSID10278470
• NSC-7543
• 5420-45-1
• dodecanoic acid 1-butoxycarbonyl-ethyl ester

• Inchi： InChI=1S/C19H36O4/c1-4-6-8-9-10-11-12-13-14-15-18(20)23-17(3)19(21)22-16-7-5-2/h17H,4-16H2,1-3H3
• InChIKey： KPQUPLMSTJBRMC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)OC(C)C(=O)OCCCC

Computed Properties

• 精确分子量: 328.26148
• 同位素质量: 328.26135963g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 23
• 可旋转化学键数量: 17
• 复杂度: 302
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 6.8
• 拓扑分子极性表面积: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 5.18230